Cas no 1249638-14-9 (3-(methanesulfinylmethyl)aniline)

• Product Name: 3-(methanesulfinylmethyl)aniline
• CAS No: 1249638-14-9
• Molecular Formula: C₈H₁₁NOS
• Molecular Weight: 169.244040727615
• CID: 4581291
• PubChem ID: 54593710

3-(methanesulfinylmethyl)aniline Properties

Names and Identifiers

• 3-(methanesulfinylmethyl)aniline

• InChIKey： DGNXUJQUNDWVAK-UHFFFAOYSA-N
• Inchi： 1S/C8H11NOS/c1-11(10)6-7-3-2-4-8(9)5-7/h2-5H,6,9H2,1H3
• SMILES： C1(N)=CC=CC(CS(C)=O)=C1

Computed Properties

• Exact Mass: 169.05613515g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 169.05613515g/mol
• Heavy Atom Count: 11
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Boiling Point: 418.1±28.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 206.6±24.0 °C
• Color/Form: No data available
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides Benzyl alkyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alkyl sulfoxides